Cas no 1891441-74-9 (3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine)

3-(5,6,7,8-Tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine is a heterocyclic compound featuring a fused tetrahydronaphthalene core linked to an oxazole amine moiety. This structure offers unique reactivity and potential applications in pharmaceutical and agrochemical research. The oxazole ring provides a versatile scaffold for further functionalization, while the tetrahydronaphthalene component contributes to lipophilicity and steric stability. The amine group enhances solubility and serves as a handle for derivatization, making it valuable in synthetic chemistry. Its balanced physicochemical properties suggest utility as an intermediate in drug discovery, particularly for targeting central nervous system (CNS) or anti-inflammatory pathways. The compound’s stability under standard conditions facilitates handling and storage.
3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine structure
1891441-74-9 structure
Product Name:3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine
CAS No:1891441-74-9
MF:C13H14N2O
MW:214.263062953949
CID:5851340
PubChem ID:117305652
Update Time:2025-08-02

3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine
    • EN300-1815999
    • 1891441-74-9
    • Inchi: 1S/C13H14N2O/c14-13-8-12(15-16-13)11-7-3-5-9-4-1-2-6-10(9)11/h3,5,7-8H,1-2,4,6,14H2
    • InChI Key: LGOCAYKZTZYVQB-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C2=CC=CC3CCCCC=32)=N1)N

Computed Properties

  • Exact Mass: 214.110613074g/mol
  • Monoisotopic Mass: 214.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 52Ų

3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1815999-0.05g
3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine
1891441-74-9
0.05g
$587.0 2023-09-19
Enamine
EN300-1815999-0.1g
3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine
1891441-74-9
0.1g
$615.0 2023-09-19
Enamine
EN300-1815999-0.25g
3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine
1891441-74-9
0.25g
$642.0 2023-09-19
Enamine
EN300-1815999-0.5g
3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine
1891441-74-9
0.5g
$671.0 2023-09-19
Enamine
EN300-1815999-1.0g
3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine
1891441-74-9
1g
$1129.0 2023-05-23
Enamine
EN300-1815999-2.5g
3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine
1891441-74-9
2.5g
$1370.0 2023-09-19
Enamine
EN300-1815999-5.0g
3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine
1891441-74-9
5g
$3273.0 2023-05-23
Enamine
EN300-1815999-10.0g
3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine
1891441-74-9
10g
$4852.0 2023-05-23
Enamine
EN300-1815999-1g
3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine
1891441-74-9
1g
$699.0 2023-09-19
Enamine
EN300-1815999-5g
3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine
1891441-74-9
5g
$2028.0 2023-09-19

Additional information on 3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine

Recent Advances in the Study of 3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine (CAS: 1891441-74-9)

3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine (CAS: 1891441-74-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique oxazole and tetrahydronaphthalene moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways relevant to inflammation and oncology. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense research interest.

The synthesis and characterization of 3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine have been reported in several high-impact journals. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity. The compound's stability under physiological conditions and its ability to interact with specific biological targets, such as kinases and G-protein-coupled receptors, have been extensively investigated. These studies have laid the groundwork for further exploration of its pharmacological potential.

In preclinical studies, 3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine has demonstrated notable anti-inflammatory and anti-proliferative effects. For instance, in vitro assays using human cell lines have revealed its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, at nanomolar concentrations. Additionally, its efficacy in suppressing tumor growth in xenograft models has been documented, suggesting its potential as a lead compound for cancer therapy. These findings underscore the compound's dual utility in addressing both inflammatory and neoplastic diseases.

Recent advancements in the structural optimization of 3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine have further enhanced its therapeutic profile. Structure-activity relationship (SAR) studies have identified key modifications that improve its bioavailability and target specificity. For example, the introduction of substituents at specific positions on the oxazole ring has been shown to enhance its binding affinity to target proteins while minimizing off-target effects. These insights are critical for the development of next-generation derivatives with improved clinical potential.

The pharmacokinetic properties of 3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine have also been a focal point of recent research. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models, revealing favorable oral bioavailability and a manageable half-life. These properties, combined with its low toxicity profile, position the compound as a viable candidate for further clinical development. Ongoing research aims to address remaining challenges, such as optimizing its formulation for enhanced delivery and minimizing potential drug-drug interactions.

In conclusion, 3-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,2-oxazol-5-amine (CAS: 1891441-74-9) represents a promising avenue for therapeutic intervention in inflammation and oncology. Its unique chemical structure, coupled with its demonstrated biological activity and favorable pharmacokinetic properties, makes it a compelling subject for continued research. Future studies will likely focus on advancing its clinical translation, exploring combination therapies, and expanding its application to other disease areas. As the field progresses, this compound is poised to make a significant impact on the development of novel therapeutics.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD